Cas no 179406-60-1 (5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-)
179406-60-1 structure
Product Name:5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
CAS No:179406-60-1
MF:C12H11NO2
MW:201.221243143082
CID:1369056
Update Time:2024-08-16
5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)-
- 3-(2,6-dimethylphenyl)isoxazole-5-carbaldehyde
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- Inchi: 1S/C12H11NO2/c1-8-4-3-5-9(2)12(8)11-6-10(7-14)15-13-11/h3-7H,1-2H3
- InChI Key: RWBWGPOCLCSFDM-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC(C2=C(C)C=CC=C2C)=N1
Computed Properties
- Exact Mass: 201.07903
Experimental Properties
- Density: 1.150±0.06 g/cm3(Predicted)
- Boiling Point: 336.8±30.0 °C(Predicted)
- PSA: 43.1
- pka: -4.49±0.50(Predicted)
5-Isoxazolecarboxaldehyde, 3-(2,6-dimethylphenyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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